Cas no 1353979-43-7 (N*1*-(3-Bromo-benzyl)-N*1*-ethyl-ethane-1,2-diamine)

• Product Name: N*1*-(3-Bromo-benzyl)-N*1*-ethyl-ethane-1,2-diamine
• CAS No: 1353979-43-7
• MF: C₁₁H₁₇BrN₂
• MW: 257.170081853867
• CID: 2162928
• PubChem ID: 66568274
• Update Time: 2025-10-05

N*1*-(3-Bromo-benzyl)-N*1*-ethyl-ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N*1*-(3-bromo-benzyl)-n*1*-ethyl-ethane-1,2-diamine
• N1-(3-bromobenzyl)-N1-ethylethane-1,2-diamine
• AM94336
• N-(3-Bromobenzyl)-N-ethyl-1,2-ethanediamine
• NMDAR/TRPM4-IN-2 free base
• NMDAR/TRPM4 inhibitor 8 (Compound 8)
• DA-66136
• NMDAR/TRPM4-IN-2 (free base)
• CS-0181723
• (2-AMINOETHYL)[(3-BROMOPHENYL)METHYL]ETHYLAMINE
• AKOS026821827
• SCHEMBL21902831
• NMDAR/TRPM4 inhibitor 8
• HY-139192A
• 1353979-43-7
• F73436
• EN300-913521
• N'-[(3-bromophenyl)methyl]-N'-ethylethane-1,2-diamine
• MS-23619
• Z1486030961
• N*1*-(3-Bromo-benzyl)-N*1*-ethyl-ethane-1,2-diamine

• MDL： MFCD21096961
• Inchi： 1S/C11H17BrN2/c1-2-14(7-6-13)9-10-4-3-5-11(12)8-10/h3-5,8H,2,6-7,9,13H2,1H3
• InChI Key： XSMDMHAMGOGFLG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CN(CC)CCN

Computed Properties

• Exact Mass: 256.05751g/mol
• Monoisotopic Mass: 256.05751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines